Cas no 142259-81-2 (Benzeneheptanoic acid, 4-[(4-nitrophenyl)methyl]-, methyl ester)

• Product name: Benzeneheptanoic acid, 4-[(4-nitrophenyl)methyl]-, methyl ester
• CAS No: 142259-81-2
• MF: C₂₁H₂₅NO₄
• MW: 355.4275
• CID: 1311100
• PubChem ID: 15667443

Benzeneheptanoic acid, 4-[(4-nitrophenyl)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneheptanoic acid, 4-[(4-nitrophenyl)methyl]-, methyl ester
• methyl 7-[4-[(4-nitrophenyl)methyl]phenyl]heptanoate
• DTXSID70576580
• 142259-81-2
• METHYL 7-{4-[(4-NITROPHENYL)METHYL]PHENYL}HEPTANOATE

• Inchi： InChI=1S/C21H25NO4/c1-26-21(23)7-5-3-2-4-6-17-8-10-18(11-9-17)16-19-12-14-20(15-13-19)22(24)25/h8-15H,2-7,16H2,1H3
• InChI Key： BQGZBWQQYXRMQL-UHFFFAOYSA-N
• SMILES： COC(=O)CCCCCCC1=CC=C(C=C1)CC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 355.17845
• Monoisotopic Mass: 355.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44